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Compound of Interest

Compound Name:
Methyl 3-

(chlorosulfonyl)propanoate

Cat. No.: B093476 Get Quote

An In-Depth Technical Guide to the Application of Methyl 3-(chlorosulfonyl)propanoate in

Modern Synthesis

Abstract
Methyl 3-(chlorosulfonyl)propanoate (CAS No. 15441-07-3) is a versatile bifunctional

reagent of significant interest to researchers in synthetic chemistry and drug development.

Possessing both a highly reactive sulfonyl chloride and a modifiable methyl ester, it serves as a

valuable building block for introducing sulfonamide and sulfonate ester moieties tethered to a

propanoate linker. This guide provides a comprehensive overview of its chemical properties,

core reactivity, and mechanistic principles. It details field-proven protocols for its safe handling,

storage, and application in the synthesis of key molecular scaffolds, emphasizing the causality

behind experimental choices to ensure reproducible and reliable outcomes.

Section 1: Foundational Chemical Profile
Methyl 3-(chlorosulfonyl)propanoate is a liquid organic compound that acts as a powerful

electrophile.[1][2] Its utility is derived from the strategic placement of two distinct functional

groups, enabling sequential or orthogonal chemical transformations.
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Identifier Value

CAS Number 15441-07-3[1][3]

Molecular Formula C₄H₇ClO₄S[3][4]

IUPAC Name methyl 3-(chlorosulfonyl)propanoate[2][3]

Synonyms

3-Chlorosulfonyl-Propionic Acid Methyl Ester,

Methyl 3-Chlorosulfonylpropionate, 3-Methoxy-

3-Oxopropanesulfonyl Chloride[3]

MDL Number MFCD07339056[1][3]

Physicochemical Properties
Property Value Source(s)

Molecular Weight 186.61 g/mol [3][4]

Appearance Liquid [1][2]

Density ~1.43 g/cm³ [3][4]

Boiling Point 245.7 °C at 760 mmHg [3][4]

Flash Point 102.4 °C [3]

Storage Temperature 2-8 °C, under inert atmosphere [1][5]

Structural Analysis
The molecule's structure is fundamental to its reactivity. The electron-withdrawing nature of the

two sulfonyl oxygens and the chlorine atom renders the sulfur atom highly electrophilic and

susceptible to nucleophilic attack.
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Reactants

Products

Methyl 3-(chlorosulfonyl)propanoate
N-Substituted Sulfonamide

+ Amine
(Base)

Sulfonate Ester

+ Alcohol
(Base)

Primary/Secondary Amine
(R¹R²NH)

Alcohol/Phenol
(R³OH)
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1. Preparation
- Dry glassware under vacuum/heat.

- Purge with Nitrogen/Argon.

2. Reagent Setup
- Dissolve amine (1.0 eq) and TEA (1.2 eq)

  in anhydrous DCM in reaction flask.

3. Cooling
- Cool reaction mixture to 0 °C

  using an ice-water bath.

4. Reagent Addition
- Dissolve Methyl 3-(chlorosulfonyl)propanoate (1.1 eq)

  in anhydrous DCM.
- Add dropwise to the amine solution over 15-30 min.

5. Reaction
- Allow to warm to room temperature.

- Stir for 2-12 hours (monitor by TLC/LC-MS).

6. Work-up
- Quench with dilute aq. HCl.

- Separate organic layer.
- Wash with brine, dry (Na₂SO₄), filter.

7. Purification
- Concentrate in vacuo.

- Purify by flash column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl 3-(chlorosulfonyl)propanoate | 15441-07-3 [sigmaaldrich.com]

2. Methyl 3-(chlorosulfonyl)propanoate | 15441-07-3 [sigmaaldrich.com]

3. americanelements.com [americanelements.com]

4. Methyl 3-(chlorosulfonyl)propanoate | CAS#:15441-07-3 | Chemsrc [chemsrc.com]

5. 15441-07-3|Methyl 3-(chlorosulfonyl)propanoate|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Basic principles of using "Methyl 3-
(chlorosulfonyl)propanoate"]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093476#basic-principles-of-using-methyl-3-
chlorosulfonyl-propanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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